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Compound of Interest

Compound Name: 2,4-Diiodopyrimidine

CAS No.: 262353-34-4

Cat. No.: B1310669

Get Quote

This technical guide provides a comprehensive overview of the key spectroscopic data for 2,4-
diiodopyrimidine, a halogenated pyrimidine derivative of significant interest in synthetic

chemistry and drug discovery. The following sections detail the predicted Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering insights into the

structural characterization of this molecule.

Introduction to 2,4-Diiodopyrimidine
2,4-Diiodopyrimidine is a heterocyclic compound with the molecular formula C₄H₂I₂N₂. Its

structure consists of a pyrimidine ring substituted with two iodine atoms at the 2 and 4

positions. The presence of these bulky and electron-withdrawing iodine atoms significantly

influences the electronic environment and, consequently, the spectroscopic properties of the

molecule. Accurate interpretation of its NMR, IR, and MS spectra is crucial for its unambiguous

identification and for understanding its reactivity in various chemical transformations.

Due to the limited availability of public experimental spectra for 2,4-diiodopyrimidine, this

guide will focus on high-quality predicted data, providing a reliable reference for researchers.
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These predictions are based on established computational methods and offer valuable insights

for spectral analysis.

Molecular Structure
The structural representation of 2,4-diiodopyrimidine is fundamental to understanding its

spectroscopic characteristics.

Caption: Molecular structure of 2,4-diiodopyrimidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 2,4-diiodopyrimidine are discussed

below.

¹H NMR Spectroscopy
The proton NMR spectrum of 2,4-diiodopyrimidine is expected to be relatively simple,

showing two signals corresponding to the two aromatic protons.

Table 1: Predicted ¹H NMR Chemical Shifts for 2,4-Diiodopyrimidine

Proton
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-6 8.5 - 8.7 Doublet ~5.0

H-5 7.3 - 7.5 Doublet ~5.0

Disclaimer: These are predicted values and may vary from experimental results.

The downfield chemical shift of H-6 is attributed to the deshielding effect of the adjacent

nitrogen atom (N1) and the iodine atom at C4. The H-5 proton appears at a relatively upfield

position. The coupling between these two adjacent protons results in a doublet for each signal.

¹³C NMR Spectroscopy
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The proton-decoupled ¹³C NMR spectrum is predicted to show four distinct signals,

corresponding to the four carbon atoms in the pyrimidine ring.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2,4-Diiodopyrimidine

Carbon Predicted Chemical Shift (δ, ppm)

C-2 130 - 135

C-4 138 - 142

C-6 155 - 160

C-5 120 - 125

Disclaimer: These are predicted values and may vary from experimental results.

The carbons directly attached to the iodine atoms (C-2 and C-4) are expected to show signals

at intermediate chemical shifts due to the heavy atom effect of iodine. The C-6 carbon, being

adjacent to a nitrogen atom, is expected to be the most deshielded and appear furthest

downfield. The C-5 carbon is anticipated to be the most shielded among the ring carbons.

Infrared (IR) Spectroscopy
The IR spectrum provides information about the functional groups and vibrational modes within

a molecule. The predicted key IR absorption bands for 2,4-diiodopyrimidine are summarized

below.

Table 3: Predicted IR Absorption Bands for 2,4-Diiodopyrimidine
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Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Medium C-H stretching (aromatic)

1600 - 1550 Strong C=N stretching

1550 - 1400 Medium to Strong C=C stretching (aromatic ring)

1200 - 1000 Medium C-H in-plane bending

850 - 750 Strong C-H out-of-plane bending

600 - 500 Medium C-I stretching

Disclaimer: These are predicted values and may vary from experimental results.

The spectrum is expected to be dominated by the characteristic aromatic C-H, C=N, and C=C

stretching vibrations. The C-I stretching vibrations are expected to appear in the fingerprint

region at lower wavenumbers.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Table 4: Predicted Mass Spectrometry Data for 2,4-Diiodopyrimidine

m/z Relative Intensity Assignment

332 High [M]⁺ (Molecular ion)

205 Medium [M - I]⁺

127 High [I]⁺

78 Medium [C₄H₂N₂]⁺

Disclaimer: These are predicted values and may vary from experimental results.

The mass spectrum of 2,4-diiodopyrimidine is expected to show a prominent molecular ion

peak at m/z 332, corresponding to the molecular weight of the compound (C₄H₂I₂N₂). A
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characteristic fragmentation pattern would involve the loss of one iodine atom to give a

fragment at m/z 205. A peak at m/z 127 corresponding to the iodine cation is also expected to

be a major feature.

Experimental Protocols
As this guide is based on predicted data, detailed experimental protocols for acquiring the

spectra are provided as a general reference for researchers who wish to perform these

analyses.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve approximately 5-10 mg of 2,4-diiodopyrimidine in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Typical

parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the proton-decoupled ¹³C NMR spectrum. This will require a

larger number of scans compared to ¹H NMR due to the lower natural abundance of ¹³C.

IR Spectroscopy Protocol
Sample Preparation: Prepare the sample as a KBr pellet or as a thin film from a solution

evaporated on a salt plate (e.g., NaCl or KBr).

Instrument Setup: Use a Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Perform a

background scan prior to scanning the sample.

Mass Spectrometry Protocol
Sample Introduction: Introduce the sample into the mass spectrometer via a suitable

ionization method, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1310669/docs?utm_src=pdf-body#spectroscopic-profile-of-2-4-diiodopyrimidine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: Acquire the mass spectrum over an appropriate m/z range (e.g., 50-500

amu).

Conclusion
This technical guide provides a detailed overview of the predicted spectroscopic data for 2,4-
diiodopyrimidine. The information presented herein serves as a valuable resource for the

identification and characterization of this important synthetic building block. While based on

computational predictions, these data offer a strong foundation for interpreting experimental

results and understanding the structural nuances of 2,4-diiodopyrimidine.

References
As this guide is based on predicted data and general spectroscopic principles, direct citations

for experimental spectra of 2,4-diiodopyrimidine are not available. The information is

synthesized from established knowledge in the field of organic spectroscopy and computational

chemistry.

To cite this document: BenchChem. [Spectroscopic Profile of 2,4-Diiodopyrimidine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310669/docs#spectroscopic-profile-of-2-4-
diiodopyrimidine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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